Cas no 1851129-97-9 (ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate)

Ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate is a versatile heterocyclic compound featuring a pyrazole core with an amino substituent and a hydroxypropanoate ester moiety. Its structural characteristics make it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The presence of both amino and hydroxyl groups enhances its reactivity, enabling functionalization for targeted applications. The ester group improves solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in medicinal chemistry for the development of kinase inhibitors and other therapeutic agents due to its ability to interact with biological targets. Its stability under standard conditions ensures reliable handling in laboratory settings.
ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate structure
1851129-97-9 structure
Product Name:ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
CAS No:1851129-97-9
MF:C8H13N3O3
MW:199.207121610641
CID:6614844
PubChem ID:165952896
Update Time:2025-05-21

ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-804331
    • 1851129-97-9
    • ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
    • Inchi: 1S/C8H13N3O3/c1-2-14-8(13)7(12)5-11-4-6(9)3-10-11/h3-4,7,12H,2,5,9H2,1H3
    • InChI Key: BTPAVFCCOYZVHM-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OCC)CN1C=C(C=N1)N

Computed Properties

  • Exact Mass: 199.09569129g/mol
  • Monoisotopic Mass: 199.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 90.4Ų

ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-804331-0.05g
ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
1851129-97-9 95.0%
0.05g
$647.0 2025-02-21
Enamine
EN300-804331-0.1g
ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
1851129-97-9 95.0%
0.1g
$678.0 2025-02-21
Enamine
EN300-804331-0.25g
ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
1851129-97-9 95.0%
0.25g
$708.0 2025-02-21
Enamine
EN300-804331-0.5g
ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
1851129-97-9 95.0%
0.5g
$739.0 2025-02-21
Enamine
EN300-804331-1.0g
ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
1851129-97-9 95.0%
1.0g
$770.0 2025-02-21
Enamine
EN300-804331-2.5g
ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
1851129-97-9 95.0%
2.5g
$1509.0 2025-02-21
Enamine
EN300-804331-5.0g
ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
1851129-97-9 95.0%
5.0g
$2235.0 2025-02-21
Enamine
EN300-804331-10.0g
ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate
1851129-97-9 95.0%
10.0g
$3315.0 2025-02-21

ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate Related Literature

Additional information on ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate

Ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate (CAS No. 1851129-97-9): A Multifaceted Compound in Modern Chemical and Pharmaceutical Research

Ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate, identified by its unique Chemical Abstracts Service (CAS) number 1851129-97-9, is a compound that has garnered significant attention in the realms of chemical biology and pharmaceutical innovation. This heterocyclic ester, characterized by its pyrazole core and functionalized side chains, exhibits a rich structural framework that makes it a promising candidate for various applications, particularly in drug discovery and therapeutic development. The compound's molecular architecture, featuring both hydroxyl and amino functional groups, positions it as a versatile intermediate in synthetic chemistry and a potential scaffold for bioactive molecules.

The pyrazole moiety in ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate is a key pharmacophore that has been extensively studied for its biological activities. Pyrazole derivatives are well-known for their broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The presence of the 4-amino group further enhances the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its biological profile. This dual functionality makes it an attractive building block for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules with potential therapeutic applications. Ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate has emerged as a compound of interest due to its structural features that align with current trends in drug design. For instance, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the amino group offers opportunities for salt formation and improved solubility. These characteristics are particularly valuable in the development of orally bioavailable drugs.

One of the most compelling aspects of ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate is its potential role in modulating enzyme activity. Pyrazole derivatives have been shown to interact with various enzymes, including kinases and phosphodiesterases, which are often implicated in disease pathways. The hydroxylpropanoate ester group provides an additional layer of complexity, enabling further derivatization to explore different biological mechanisms. This flexibility is crucial in the iterative process of drug discovery, where compounds are modified to improve potency, selectivity, and pharmacokinetic properties.

Recent studies have highlighted the importance of ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate in the context of inflammation and immune modulation. The pyrazole scaffold has been associated with compounds that exhibit anti-inflammatory effects by inhibiting key signaling pathways involved in the immune response. Specifically, derivatives of pyrazole have been investigated for their ability to modulate cytokine production and reduce inflammation-related oxidative stress. The presence of both hydroxyl and amino groups in this compound suggests that it may interfere with inflammatory cascades by affecting multiple targets simultaneously.

The compound's potential application extends to anticancer research as well. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates, making them susceptible to agents that disrupt these processes. The structural features of ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate, particularly its ability to interact with biological macromolecules through hydrogen bonding and other non-covalent interactions, positions it as a candidate for developing anticancer agents. Preliminary computational studies have suggested that this compound may bind to specific pockets on enzymes involved in tumor growth, potentially inhibiting their activity.

In addition to its biological activities, ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate has practical implications in synthetic chemistry. Its molecular structure provides a scaffold for exploring new synthetic methodologies and reaction pathways. For example, the ester group can be hydrolyzed or transesterified to yield different derivatives with varying biological properties. This adaptability makes it a valuable tool for chemists who are interested in developing novel synthetic strategies or exploring new chemical spaces.

The pharmaceutical industry has always been keen on leveraging natural product-inspired scaffolds to develop new drugs. Pyrazole derivatives are among the most studied heterocycles due to their prevalence in bioactive natural products. Ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate, with its pyrazole core and functionalized side chains, fits well into this category. Its structural features suggest that it may be derived from or inspired by natural products known for their therapeutic effects. This connection between natural products and synthetic chemistry provides a rich foundation for drug discovery efforts.

Advances in computational chemistry have also played a significant role in the study of ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying potential binding sites and optimizing lead structures before they are synthesized in the lab. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of ethyl 3-(4-amino-1H-pyrazol-1-yl)-2-hydroxypropanoate involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include condensation reactions to form the pyrazole ring followed by esterification to introduce the hydroxypropionate moiety. These reactions can be performed under various conditions to yield different regioisomers or stereoisomers, each with unique properties. The ability to control these reactions is crucial for producing compounds with desired biological activities.

In conclusion,ethyl 3-(4-amino-1H-pyrazol-1-y l)-2-hydroxypropanoate (CAS No. 1851129 -97 -9) represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features, including the pyrazole core, hydroxyl,and amino groups, make it a versatile intermediate for drug discovery。 Recent studies have highlighted its potential applications in modulating enzyme activity,inflammation,and cancer growth。 As research continues,this compound is likely to play an increasingly important role in developing novel therapeutics。 Its synthetic adaptability also makes it a valuable tool for exploring new chemical spaces, further enhancing its relevance in modern chemical biology。

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.